molecular formula C7H8O B15487426 3-Oxatricyclo[3.2.1.02,4]oct-6-ene CAS No. 6931-50-6

3-Oxatricyclo[3.2.1.02,4]oct-6-ene

Cat. No.: B15487426
CAS No.: 6931-50-6
M. Wt: 108.14 g/mol
InChI Key: YORASZMZQNWVEF-UHFFFAOYSA-N
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Description

3-Oxatricyclo[3.2.1.02,4]oct-6-ene is a useful research compound. Its molecular formula is C7H8O and its molecular weight is 108.14 g/mol. The purity is usually 95%.
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Properties

IUPAC Name

3-oxatricyclo[3.2.1.02,4]oct-6-ene
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H8O/c1-2-5-3-4(1)6-7(5)8-6/h1-2,4-7H,3H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YORASZMZQNWVEF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C2C=CC1C3C2O3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H8O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20292142
Record name 3-oxatricyclo[3.2.1.02,4]oct-6-ene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20292142
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

108.14 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

6931-50-6
Record name NSC80506
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=80506
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name 3-oxatricyclo[3.2.1.02,4]oct-6-ene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20292142
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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